Cas no 824391-94-8 (Benzene, 1-fluoro-4-(2-methylbutyl)-)

• Product Name: Benzene, 1-fluoro-4-(2-methylbutyl)-
• CAS No: 824391-94-8
• MF: C₁₁H₁₅F
• MW: 166.235206842422
• CID: 691980
• PubChem ID: 20398719
• Update Time: 2025-04-19

Benzene, 1-fluoro-4-(2-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-4-(2-methylbutyl)-
• 1-fluoro-4-(2-methylbutyl)benzene
• SCHEMBL9909393
• 824391-94-8
• DTXSID10606759

• Inchi： 1S/C11H15F/c1-3-9(2)8-10-4-6-11(12)7-5-10/h4-7,9H,3,8H2,1-2H3
• InChI Key： PRZGQUNNIYIXAY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C)CC

Computed Properties

• Exact Mass: 166.115778641g/mol
• Monoisotopic Mass: 166.115778641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes